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Compound of Interest

Compound Name: Rhein-8-glucoside calcium

Cat. No.: B10817299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of

Rhein-8-glucoside calcium stock solutions for in vitro and in vivo studies. Rhein-8-glucoside
calcium is an anthraquinone compound with potential therapeutic applications, including its

activity as a human Protein Tyrosine Phosphatase 1B (hPTP1B) inhibitor.[1][2]

Physicochemical Properties and Solubility Data
Proper preparation of a stock solution requires an understanding of the compound's

physicochemical properties. Key data for Rhein-8-glucoside calcium is summarized in the

table below.
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Property Value Source

CAS Number 113443-70-2 [1][3]

Molecular Formula C₂₁H₁₆CaO₁₁

Molecular Weight 484.43 g/mol

Appearance Yellow crystalline solid

Storage (Solid) 2-8°C

Storage (Stock Solution) ≤ -20°C for several months

Primary Solvents
DMSO, Pyridine, Methanol,

Ethanol

Solubility in DMSO ≥59.7 mg/mL

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 10 mM stock solution of Rhein-8-glucoside
calcium in DMSO. This concentration is a common starting point for subsequent dilutions to

working concentrations for various assays.

Materials:

Rhein-8-glucoside calcium (purity ≥98%)

Dimethyl sulfoxide (DMSO), sterile, anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath
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Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Rhein-8-glucoside calcium to

room temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of Rhein-8-glucoside calcium using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.84 mg of the compound.

Calculation:

Weight (mg) = Desired Volume (L) × Desired Concentration (mol/L) × Molecular Weight

( g/mol ) × 1000 (mg/g)

Weight (mg) = 0.001 L × 0.010 mol/L × 484.43 g/mol × 1000 mg/g = 4.84 mg

Dissolution:

Add the weighed Rhein-8-glucoside calcium to a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of

DMSO.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Enhancing Solubility (if necessary): If the compound does not fully dissolve, the following

steps can be taken:

Gently warm the solution in a 37°C water bath for 5-10 minutes.

Place the tube in an ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure complete dissolution and no visible particulates.

Aliquoting and Storage:

It is recommended to prepare and use the solution on the same day.
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For long-term storage, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes. This minimizes freeze-thaw cycles.

Store the aliquots at or below -20°C. The stock solution is stable for several months under

these conditions.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Handle Rhein-8-glucoside calcium in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the logical relationship of key components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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